Cas no 2248353-35-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-dimethyldodecanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-dimethyldodecanoate
• CAS No: 2248353-35-5
• MF: C₂₂H₃₁NO₄
• MW: 373.485846757889
• CID: 5980510
• PubChem ID: 165867807
• Update Time: 2025-08-05

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-dimethyldodecanoate Chemical and Physical Properties

Names and Identifiers

• 2248353-35-5
• EN300-6521071
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-dimethyldodecanoate

• Inchi： 1S/C22H31NO4/c1-4-5-6-7-8-9-10-13-16-22(2,3)21(26)27-23-19(24)17-14-11-12-15-18(17)20(23)25/h11-12,14-15H,4-10,13,16H2,1-3H3
• InChI Key： YCFIYYBYPWXRSJ-UHFFFAOYSA-N
• SMILES： O(C(C(C)(C)CCCCCCCCCC)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 373.22530847g/mol
• Monoisotopic Mass: 373.22530847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 12
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-dimethyldodecanoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-dimethyldodecanoate (CAS No: 2248353-35-5)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-dimethyldodecanoate, identified by the chemical compound code CAS No: 2248353-35-5, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of heterocyclic derivatives, featuring a complex structural framework that includes an isoindole core and an ester functional group. The presence of a 1,3-dioxo moiety suggests potential reactivity and utility in various synthetic pathways, particularly in the development of novel bioactive molecules.

The structural composition of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-dimethyldodecanoate encompasses a rigid bicyclic system with electron-deficient regions due to the dioxo group and electron-rich areas from the isoindole ring. Such structural features make it a promising candidate for further exploration in medicinal chemistry, especially in the design of molecules with enhanced binding affinity and selectivity. The long aliphatic chain ()2,2-dimethyldodecanoate) attached to the isoindole system not only influences the physicochemical properties of the compound but also opens avenues for modifications aimed at optimizing its pharmacokinetic profile.

In recent years, there has been growing interest in isoindole derivatives due to their diverse biological activities. Studies have demonstrated that isoindole scaffolds can serve as key motifs in the development of compounds with potential applications in anti-inflammatory, anticancer, and antimicrobial therapies. The 1,3-dioxo functional group within 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-dimethyldodecanoate is particularly noteworthy, as it can participate in hydrogen bonding interactions and metal coordination events, which are crucial for modulating biological responses. These interactions are often exploited in drug design to enhance target specificity and reduce off-target effects.

Recent advancements in computational chemistry have enabled more efficient virtual screening and molecular docking studies for isoindole-based compounds. The integration of machine learning algorithms has further accelerated the process of identifying promising candidates for experimental validation. For instance, studies have shown that isoindole derivatives can interact with various protein targets by occupying hydrophobic pockets or binding pockets rich in polar residues. The structural versatility of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-dimethyldodecanoate makes it an attractive scaffold for generating libraries of compounds with tailored biological activities.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-dimethyldodecanoate involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic strategies include cyclization reactions to form the isoindole ring system followed by esterification to introduce the long aliphatic chain. Advances in catalytic methods have enabled more sustainable and efficient synthetic routes, reducing waste generation and minimizing energy consumption. These green chemistry approaches are increasingly being adopted in pharmaceutical research to align with environmental regulations and sustainability goals.

The pharmacological potential of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-dimethyldodecanoate has been explored through both in vitro and in vivo studies. Preliminary results suggest that this compound exhibits inhibitory activity against certain enzymes implicated in inflammatory pathways. The dual functionality provided by the dioxo group and the isoindole core allows for multiple points of interaction with biological targets, which could be leveraged to develop molecules with enhanced therapeutic efficacy. Further research is needed to fully elucidate its mechanism of action and assess its potential as a lead compound for drug development.

The physicochemical properties of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yll 2, including solubility、melting point、and stability，are critical factors that influence its formulation and delivery systems。The presence of both polar ()dioxo) and non-polar regions necessitates careful consideration during formulation to ensure optimal bioavailability。Recent innovations in nanotechnology have provided new opportunities for enhancing drug delivery，such as encapsulating this compound within liposomes or polymeric nanoparticles。These advanced delivery systems can improve target specificity、reduce systemic side effects，and extend therapeutic duration。

Future directions for research on CAS No: 2248353 -35 -5 include exploring its role as a building block for more complex derivatives。By modifying either the isoindole core or the ester moiety，it may be possible to generate novel compounds with improved pharmacological profiles。Additionally，investigations into its metabolic fate will be essential for understanding how it is processed within biological systems。This information will guide efforts to optimize its pharmacokinetics and reduce potential toxicity concerns。

The broader significance of compounds like CAS No: 224835 -35 -5 lies in their contribution to expanding our arsenal against diseases。The ability to design molecules with precise structural features allows researchers to fine-tune their interactions with biological targets，leading to more effective treatments。As computational methods continue to evolve，the discovery pipeline for new bioactive molecules will accelerate，bringing us closer to addressing unmet medical needs。